6-Chloro-2-fluoronicotinonitrile
Overview
Description
6-Chloro-2-fluoronicotinonitrile is a chemical compound with the CAS Number: 1422344-39-5 . It has a linear formula of C6H2ClFN2 . The IUPAC name for this compound is 6-chloro-2-fluoronicotinonitrile .
Molecular Structure Analysis
The molecular structure of 6-Chloro-2-fluoronicotinonitrile can be represented by the InChI code: 1S/C6H2ClFN2/c7-5-2-1-4(3-9)6(8)10-5/h1-2H . The molecular weight of this compound is 156.55 .Physical And Chemical Properties Analysis
The compound 6-Chloro-2-fluoronicotinonitrile is stored at refrigerated temperatures .Scientific Research Applications
Synthesis and Chemical Properties
6-Chloro-2-fluoronicotinonitrile serves as an essential precursor in the synthesis of various biologically active compounds and heterocycles, indicating its significant role in organic chemistry. The nitrile function facilitates C-C bond formation reactions, contributing to the creation of compounds with potential anti-cancer, anti-inflammatory, and anti-parasitic properties, among others. For example, its utility in generating acrylonitrile derivatives highlights its versatility in forming bioactive heterocycles (Naveen et al., 2006). Similarly, the compound finds application in regioselective nucleophilic substitution reactions, leading to the synthesis of novel chemical entities with potential therapeutic applications (Dyadyuchenko et al., 2021).
Environmental and Safety Assessments
Research on derivatives of 6-Chloro-2-fluoronicotinonitrile extends into environmental science, particularly in evaluating alternatives to perfluorooctanesulfonate (PFOS) for reducing environmental and health impacts. Studies have identified compounds like 6:2 chlorinated polyfluorinated ether sulfonate (Cl-PFAES), derived from similar chemical structures, to explore their distribution in environmental samples and potential as safer alternatives (Ruan et al., 2015).
Pharmacological Research
In pharmacological contexts, derivatives of 6-Chloro-2-fluoronicotinonitrile have been explored for their therapeutic potential. For instance, the synthesis of 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid from a compound consisting of 2,5-dichloro-6-fluoronicotinoyl demonstrates the compound's role in creating intermediates for anticancer drugs, showcasing its importance in medicinal chemistry (Zhang et al., 2019).
Advanced Material Research
The compound's relevance extends to materials science, where its derivatives are investigated for enhancing the properties of semiconductors and other materials. For instance, the study of semiconducting perovskites incorporating chloro and fluoro groups emphasizes the potential of such derivatives in modifying electronic and optical properties of materials for various technological applications (Xu et al., 2003).
Safety and Hazards
properties
IUPAC Name |
6-chloro-2-fluoropyridine-3-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2ClFN2/c7-5-2-1-4(3-9)6(8)10-5/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXCGIAUXHFKVKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C#N)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2ClFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-fluoronicotinonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.